1-p-tolyl-1H-indazol-3-amine

• Molecular Formula: C14H13N3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 1-(4-methylphenyl)indazol-3-amine
• InChI: InChI=1S/C14H13N3/c1-10-6-8-11(9-7-10)17-13-5-3-2-4-12(13)14(15)16-17/h2-9H,1H3,(H2,15,16)
• InChI Key: TZSZIIRZDQLKRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=CC=CC=C3C(=N2)N

Description

1-p-tolyl-1H-indazol-3-amine is a compound belonging to the indazole family, which is characterized by a bicyclic structure consisting of a benzene ring fused to a pyrazole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-p-tolyl-1H-indazol-3-amine typically involves the following steps:

Formation of the Indazole Core: The indazole core can be synthesized through various methods, including the cyclization of hydrazones with aldehydes or ketones.

Introduction of the p-Tolyl Group: The p-tolyl group can be introduced via Suzuki coupling reactions, where a boronic acid derivative of p-tolyl is coupled with the indazole core.

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the reaction conditions to achieve high yields and purity. This can include the use of catalysts, solvents, and temperature control to facilitate the reactions efficiently .

Chemical Reactions Analysis

Types of Reactions

1-p-tolyl-1H-indazol-3-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: Substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Substitution reactions may involve reagents like halogens or alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution can result in various substituted derivatives .

Scientific Research Applications

1-p-tolyl-1H-indazol-3-amine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It has been studied for its potential biological activities, including anticancer properties.

Medicine: Research has shown that derivatives of this compound may have therapeutic potential in treating various cancers by inhibiting specific molecular targets.

Industry: It can be used in the development of new materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-p-tolyl-1H-indazol-3-amine involves its interaction with specific molecular targets. For example, it has been shown to bind effectively with the hinge region of tyrosine kinase, inhibiting its activity. This inhibition can lead to the suppression of cancer cell growth and proliferation by affecting apoptosis and cell cycle pathways .

Comparison with Similar Compounds

Similar Compounds

1H-indazole-3-amine: Shares the indazole core but lacks the p-tolyl group.

1H-indazole-3-carboxamide: Contains a carboxamide group instead of an amine group.

1H-indazole-3-carboxylic acid: Contains a carboxylic acid group instead of an amine group.

Uniqueness

1-p-tolyl-1H-indazol-3-amine is unique due to the presence of the p-tolyl group, which can enhance its biological activity and specificity. This structural modification can lead to improved binding affinity and selectivity for molecular targets, making it a promising candidate for drug development .